Cas no 91225-70-6 (10-(chloromethyl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one)

• Product Name: 10-(chloromethyl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one
• CAS No: 91225-70-6
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 799409
• PubChem ID: 2303999
• Update Time: 2025-06-26

10-(chloromethyl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one,2-(chloromethyl)-1,5,6,7-tetrahydro-
• 2-(CHLOROMETHYL)-3,5,6,7-TETRAHYDRO-4H-CYCLOPENTA[4,5]THIENO[2,3-D]PYRIMIDIN-4-ONE
• 2-Chloromethyl-3,5,6,7-tetrahydro-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
• 3-(chloromethyl)-2,6,7,8-tetrahydrocyclopenta[2,3]thieno[2,4-d]pyrimidin-1-one
• AKOS005579433
• 91225-70-6
• SR-01000044012-1
• Z55164283
• Enamine_005683
• 10-(chloromethyl)-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one
• HMS1410C07
• NCGC00249735-01
• EN300-08266
• VS-09074
• 2-(Chloromethyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one
• AKOS000276231
• 10-(chloromethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• DTXSID60367904
• F2117-0119
• SR-01000044012
• STK648431
• MFCD00782908
• 10-(CHLOROMETHYL)-7-THIA-9,11-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(8),2(6),9-TRIEN-12-ONE
• TQ0127
• IDI1_007918
• STL373463
• BBL029004
• 2-(chloromethyl)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-ol
• 10-(chloromethyl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one

• Inchi： 1S/C10H9ClN2OS/c11-4-7-12-9(14)8-5-2-1-3-6(5)15-10(8)13-7/h1-4H2,(H,12,13,14)
• InChI Key： LFTAXGCADIGOSK-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C1=C(CCC1)S2

Computed Properties

• Exact Mass: 240.012411
• Monoisotopic Mass: 240.012411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 2

Experimental Properties

• Density: 1.73
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.82

Additional information on 10-(chloromethyl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one

Recent Advances in the Study of 10-(chloromethyl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one (CAS: 91225-70-6)

The compound 10-(chloromethyl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one (CAS: 91225-70-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The tricyclic core structure of 10-(chloromethyl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one offers a versatile scaffold for further chemical modifications, making it a valuable target for medicinal chemists. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, with recent advancements in catalytic methods showing promising results.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 10-(chloromethyl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one exhibit moderate to strong inhibitory effects against specific enzyme targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. Additionally, molecular docking studies have provided insights into the binding interactions between this compound and its biological targets, offering a foundation for structure-activity relationship (SAR) studies.

Further investigations into the pharmacokinetic properties of 10-(chloromethyl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one and its derivatives are currently underway. Early results indicate favorable absorption and distribution profiles, although challenges related to metabolic stability remain to be addressed. Researchers are also exploring the compound's potential in combination therapies, particularly in the context of multi-drug resistant infections and oncology.

In conclusion, 10-(chloromethyl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one represents a promising candidate for further drug development efforts. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater detail.